2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(o-tolyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a complex organic molecule that contains several functional groups and rings, including a pyrimidine ring and a triazole ring. Pyrimidines are a family of 6-membered heterocyclic compounds occurring in nature in a wide variety of forms . They include several nucleic acid constituents (CYTOSINE; THYMINE; and URACIL) and form the basic structure of the barbiturates .
Molecular Structure Analysis
The molecular structure of this compound is likely complex due to the presence of multiple functional groups and rings. The pyrimidine and triazole rings are likely key structural elements .Chemical Reactions Analysis
Again, without specific studies or data on this compound, it’s difficult to provide an analysis of its chemical reactions. The reactivity of this compound would likely be influenced by the functional groups present and the overall structure of the molecule .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the pyrimidine and triazole rings could influence its solubility, stability, and reactivity .Scientific Research Applications
Pharmacokinetics and Drug Metabolism
Metabolism of Acetaminophen Analogues : A study highlighted the complex metabolism of acetaminophen, a commonly used analgesic. The research detailed the identification and measurement of various metabolites, including methoxy and hydroxy derivatives, which are relevant considering the methoxyphenyl component of the compound (Mrochek et al., 1974).
Pharmacokinetics in Renal Impairment : Another study explored the pharmacokinetics of a cephalosporin antibiotic, emphasizing the relationship between drug concentration, area under the curve (AUC), and renal function, important for understanding how similar compounds might behave in the body under varying renal conditions (Höffler & Koeppe, 1983).
Biochemical Interactions and Potential Applications
Interaction with NMDA Receptors : A PET ligand study using [11C]GMOM, a compound targeting NMDA receptors, was conducted to understand the receptor's role in the brain and its potential therapeutic applications, reflecting the interest in compounds that interact with central nervous system receptors (van der Doef et al., 2015).
Anti-inflammatory Effects and Bioequivalence : The bioequivalence of tablet and capsule formulations of an anti-inflammatory compound similar to the one was studied, focusing on pharmacokinetic parameters, which are crucial for ensuring the efficacy and safety of such compounds in clinical settings (Annunziato & di Renzo, 1993).
Mechanism of Action
Properties
IUPAC Name |
2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(3-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(2-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N6O4S/c1-14-6-3-4-9-18(14)25-21(31)13-34-23-28-27-19(10-15-11-20(30)26-22(32)24-15)29(23)16-7-5-8-17(12-16)33-2/h3-9,11-12H,10,13H2,1-2H3,(H,25,31)(H2,24,26,30,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WBORYZZAIINMAC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)CSC2=NN=C(N2C3=CC(=CC=C3)OC)CC4=CC(=O)NC(=O)N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N6O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
478.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.